Cas no 2219374-50-0 (Tert-Butyl 3,3-difluoro-1,5-diazocane-1-carboxylate)

• Product Name: Tert-Butyl 3,3-difluoro-1,5-diazocane-1-carboxylate
• CAS No: 2219374-50-0
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 5037548
• PubChem ID: 136575905
• Update Time: 2023-08-25

Tert-Butyl 3,3-difluoro-1,5-diazocane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-difluoro-1,5-diazocane-1-carboxylate
• Tert-Butyl 3,3-difluoro-1,5-diazocane-1-carboxylate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-6-4-5-14-7-11(12,13)8-15/h14H,4-8H2,1-3H3
• InChI Key： PPFQXLCYCHSJFC-UHFFFAOYSA-N
• SMILES： FC1(CNCCCN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6